Cas no 76928-54-6 (2-ethynyloxolane)

• Product Name: 2-ethynyloxolane
• CAS No: 76928-54-6
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD26853295
• CID: 1782695
• PubChem ID: 10034582
• Update Time: 2025-07-15

2-ethynyloxolane Chemical and Physical Properties

Names and Identifiers

• 2-ethynyltetrahydrofuran
• furan, 2-ethynyltetrahydro-
• 2-ethynyloxolane
• SY284812
• 76928-54-6
• (+/-)-2-ethynyltetrahydrofuran
• AT10094
• EN300-298816
• DPVDWZKEDJNHKJ-UHFFFAOYSA-N
• (R)-2-ETHYNYLTETRAHYDROFURAN
• F2147-2799
• AKOS026716021
• PS-20320
• SB74614
• MFCD26853295

• MDL： MFCD26853295
• Inchi： 1S/C6H8O/c1-2-6-4-3-5-7-6/h1,6H,3-5H2
• InChI Key： DPVDWZKEDJNHKJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C#C

Computed Properties

• Exact Mass: 96.057514874g/mol
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-ethynyloxolane

Professional Introduction to Compound with CAS No. 76928-54-6 and Product Name: 2-ethynyloxolane

The compound with the CAS number 76928-54-6 and the product name 2-ethynyloxolane represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its ethynyl and oxolane functional groups, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. The unique structural properties of 2-ethynyloxolane make it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of bioactive compounds.

In recent years, advancements in medicinal chemistry have highlighted the importance of functionalized oxolane derivatives in the design of novel therapeutic agents. The presence of the ethynyl group in 2-ethynyloxolane allows for further functionalization through reactions such as Sonogashira coupling, which is widely used in the construction of carbon-carbon bonds. This capability has been leveraged in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated the utility of 2-ethynyloxolane in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The oxolane ring itself is a prominent scaffold in medicinal chemistry due to its stability and ability to mimic natural heterocycles found in biologically active molecules. Researchers have explored modifications to the oxolane core to enhance pharmacological properties, including solubility, bioavailability, and metabolic stability. The incorporation of an ethynyl group into this framework not only expands synthetic possibilities but also improves interactions with biological targets. This has led to increased interest in 2-ethynyloxolane as a building block for drug discovery programs.

One of the most compelling aspects of 2-ethynyloxolane is its role in the synthesis of macrocyclic compounds, which are often employed as scaffolds for antimicrobial and antiviral agents. The ethynyl functionality enables facile conjugation with other molecules through cross-coupling reactions, allowing for the creation of large, complex structures with tailored properties. Recent publications have showcased the use of 2-ethynyloxolane in generating peptidomimetics that mimic natural peptides while exhibiting improved resistance to enzymatic degradation. Such compounds hold promise for applications in antibiotic development and immunomodulation.

The versatility of 2-ethynyloxolane extends beyond pharmaceutical applications into materials science. Its ability to undergo polymerization reactions has been exploited in creating novel polymers with unique mechanical and thermal properties. These polymers find use in coatings, adhesives, and specialty materials where high performance is required. Additionally, the reactivity of the ethynyl group allows for surface functionalization, making 2-ethynyloxolane a valuable precursor for developing advanced materials with specific functionalities.

Recent research has also highlighted the potential of 2-ethynyloxolane in green chemistry initiatives. The compound's reactivity enables efficient synthetic routes that minimize waste and reduce environmental impact. For example, catalytic processes involving 2-ethynyloxolane have been optimized to achieve high yields while employing sustainable solvents and reducing agents. Such advancements align with global efforts to promote sustainable practices in chemical synthesis.

The future prospects for 2-ethynyloxolane are promising, with ongoing research exploring new synthetic methodologies and applications. The compound's unique structural features continue to inspire innovative approaches in drug discovery and material science. As our understanding of its reactivity evolves, so too will its role as a key intermediate in modern chemistry. The integration of computational modeling and high-throughput screening techniques will further accelerate the development of novel derivatives with enhanced properties.

In conclusion, 2-ethynyloxolane (CAS No. 76928-54-6) represents a cornerstone compound in contemporary organic chemistry research. Its multifaceted applications span pharmaceuticals, materials science, and sustainable chemistry, underscoring its importance as a synthetic building block. As scientific innovation progresses, the utility of this compound is expected to expand even further, driving advancements across multiple disciplines.